Cas no 2171658-26-5 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hex-5-enoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hex-5-enoic acid
• CAS No: 2171658-26-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6592786
• PubChem ID: 165513592
• Update Time: 2025-05-20

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hex-5-enoic acid
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hex-5-enoic acid
• 2171658-26-5
• EN300-1500850

• Inchi： 1S/C28H32N2O5/c1-2-3-14-24(25(31)32)30-26(33)28(15-8-9-16-28)18-29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h2,4-7,10-13,23-24H,1,3,8-9,14-18H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： WQEQLQHRAORVCO-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC(C(=O)O)CCC=C

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hex-5-enoic acid

Chemical Compound CAS No: 2171658-26-5 - 2-{[1-(9H-Fluoren-9-ylmethoxycarbonylamino)methylcyclopentyl]formamido}hex-5-enoic Acid

The compound with CAS number 2171658-26-5, named as 2-{[1-(9H-fluoren-9-ylmethoxycarbonylamino)methylcyclopentyl]formamido}hex-5-enoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and an unsaturated fatty acid chain.

The presence of the Fmoc group in this compound is particularly noteworthy, as it is a well-known protecting group in peptide synthesis. This feature suggests that the compound may have applications in the synthesis of bioactive peptides or as a building block for more complex molecules. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of targeted drug delivery systems, where they play a critical role in controlling the release of therapeutic agents.

One of the most intriguing aspects of this compound is its hexenoic acid moiety, which introduces unsaturation into the molecule. This structural feature not only enhances the molecule's stability but also contributes to its potential biological activity. Researchers have recently explored the role of unsaturated fatty acids in modulating cellular signaling pathways, particularly in inflammation and immune response. The combination of an Fmoc group with an unsaturated fatty acid chain in this compound could make it a valuable tool for studying these pathways at a molecular level.

The cyclopentane ring within the structure adds another layer of complexity to this compound. Cyclopentane derivatives are known for their versatility in organic synthesis and have been widely used in the development of pharmaceuticals and agrochemicals. The integration of a cyclopentane ring with an Fmoc group and an unsaturated fatty acid chain creates a unique chemical entity that could serve as a platform for developing novel bioactive compounds.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can now identify potential targets for such compounds without conducting extensive experimental work upfront. These tools have been instrumental in identifying promising leads for drug development, including compounds with structures similar to CAS 2171658-26-5.

In terms of synthesis, this compound represents a significant achievement in organic chemistry due to its intricate structure and multiple functional groups. The synthesis likely involves multi-step reactions, including peptide coupling, ring-forming reactions, and olefin metathesis to introduce the double bond in the hexenoic acid chain. Such syntheses require meticulous planning and execution to ensure high yields and purity.

Looking ahead, the potential applications of CAS 2171658-26-5 are vast and varied. Its Fmoc group makes it suitable for use in peptide synthesis and protection strategies, while its unsaturated fatty acid chain could be exploited for lipid-based drug delivery systems or as a component in biosensors. Additionally, its cyclopentane ring could be modified further to create derivatives with enhanced bioavailability or selectivity towards specific targets.

In conclusion, CAS 2171658-26-5 represents a cutting-edge example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. With its unique combination of functional groups and structural features, this compound holds great promise for advancing both academic research and industrial applications across multiple disciplines.